Cas no 941975-74-2 (N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide)

• Product Name: N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide
• CAS No: 941975-74-2
• MF: C₂₀H₂₄F₂N₄O₂
• MW: 390.426971435547
• CID: 5503061
• Update Time: 2025-07-15

N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]oxamide
• N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

• Inchi： 1S/C20H24F2N4O2/c1-25(2)15-8-5-13(6-9-15)18(26(3)4)12-23-19(27)20(28)24-17-10-7-14(21)11-16(17)22/h5-11,18H,12H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key： IXVNACDFTKIYLX-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

Comprehensive Overview of N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide (CAS No. 941975-74-2)

The compound N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide (CAS No. 941975-74-2) is a specialized organic molecule with a unique structure and potential applications in pharmaceutical and chemical research. Its intricate name reflects its complex molecular architecture, which includes difluorophenyl and dimethylamino functional groups. These moieties are often explored for their electronic and steric properties, making this compound a subject of interest in drug discovery and material science.

In recent years, researchers have focused on compounds like N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide due to their potential role in modulating biological pathways. The presence of fluorine atoms and tertiary amines in its structure suggests possible interactions with enzymes or receptors, a topic frequently searched in academic and industrial circles. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit enhanced metabolic stability and bioavailability.

The synthesis of CAS No. 941975-74-2 involves multi-step organic reactions, including amide bond formation and selective fluorination. Such processes are critical in modern synthetic chemistry, where precision and yield optimization are paramount. Laboratories and manufacturers seeking high-purity intermediates for drug development often inquire about this compound, underscoring its relevance in pharmaceutical R&D.

From an analytical perspective, N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its purity and structure, which are frequently discussed in forums and publications related to chemical analysis. The compound's stability under various conditions is another area of interest, particularly for researchers investigating storage and handling protocols for sensitive reagents.

Beyond its chemical properties, the compound's potential applications in targeted therapy and small-molecule inhibitors have garnered attention. With the rise of personalized medicine, molecules like CAS No. 941975-74-2 are being evaluated for their ability to interact with specific proteins or nucleic acids. This aligns with trending searches on drug design and biomolecular interactions, highlighting its interdisciplinary significance.

In summary, N-(2,4-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide represents a fascinating case study in contemporary chemistry. Its structural complexity, synthetic challenges, and potential applications make it a valuable subject for researchers and industry professionals alike. As the scientific community continues to explore fluorinated compounds and tertiary amine derivatives, this compound is likely to remain a focal point in discussions about innovation and discovery.